Cas no 2138130-92-2 (2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide)

• Product Name: 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide
• CAS No: 2138130-92-2
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6399033
• PubChem ID: 165789289
• Update Time: 2025-05-19

2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-712772
• 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide
• 2138130-92-2

• Inchi： 1S/C10H15N3O2/c1-7(2)10(15)11-5-9(14)8-4-12-13(3)6-8/h4,6-7H,5H2,1-3H3,(H,11,15)
• InChI Key： PSIWFDCKEONLDU-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NCC(C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64Ų

Additional information on 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide

Recent Advances in the Study of 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide (CAS: 2138130-92-2)

The compound 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide (CAS: 2138130-92-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and propanamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide suggest it may interact with specific kinase domains. Preliminary in vitro studies have demonstrated its ability to inhibit the activity of certain kinases, although the exact binding affinity and selectivity profile require further elucidation.

In addition to its kinase inhibitory properties, recent research has explored the compound's metabolic stability and pharmacokinetic profile. Studies using human liver microsomes and in vivo models have indicated moderate metabolic stability, with the potential for optimization through structural modifications. These findings are crucial for advancing the compound into preclinical development stages.

Another notable aspect of 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide is its synthetic accessibility. Recent publications have detailed efficient synthetic routes, including multi-step reactions that yield high purity and satisfactory yields. These synthetic protocols are essential for scaling up production and facilitating further biological evaluations.

Despite these advancements, challenges remain in fully understanding the compound's therapeutic potential. For instance, its off-target effects and toxicity profile in animal models are yet to be thoroughly investigated. Future research directions may include structure-activity relationship (SAR) studies to optimize its efficacy and safety, as well as exploration of its potential in combination therapies.

In conclusion, 2-methyl-N-[2-(1-methyl-1H-pyrazol-4-yl)-2-oxoethyl]propanamide represents a promising candidate in the realm of kinase-targeted therapies. Continued research efforts are expected to shed light on its full pharmacological potential and pave the way for its application in treating various diseases.